Cas no 85414-26-2 ((2S,3S,5R,6R)-3-[(2-{[N-(2,4-dihydroxy-3,3-dimethylbutanoyl)-beta-alanyl]amino}ethyl)sulfanyl]-6-(2-hydroxypropan-2-yl)-7-oxo-1-azabicyclo[3.2.0]heptane-2-carboxylic acid)

• Product Name: (2S,3S,5R,6R)-3-[(2-{[N-(2,4-dihydroxy-3,3-dimethylbutanoyl)-beta-alanyl]amino}ethyl)sulfanyl]-6-(2-hydroxypropan-2-yl)-7-oxo-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• CAS No: 85414-26-2
• MF: C₂₁H₃₅N₃O₈S
• MW: 489.582905054092
• CID: 1837646
• PubChem ID: 46173896
• Update Time: 2025-04-21

(2S,3S,5R,6R)-3-[(2-{[N-(2,4-dihydroxy-3,3-dimethylbutanoyl)-beta-alanyl]amino}ethyl)sulfanyl]-6-(2-hydroxypropan-2-yl)-7-oxo-1-azabicyclo[3.2.0]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S,5R,6R)-3-[(2-{[N-(2,4-dihydroxy-3,3-dimethylbutanoyl)-beta-alanyl]amino}ethyl)sulfanyl]-6-(2-hydroxypropan-2-yl)-7-oxo-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 1-Azabicyclo[3.2.0]heptane-2-carboxylic acid, 3-[[2-[[3-[[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]amino]-1-oxopropyl]amino]ethyl]thio]-6-(1-hydroxy-1-methylethyl)-7-oxo-, (2S,3S,5R,6R)-
• OA-6129 E
• C17376
• CHEBI:81043
• Q27155004
• 85414-26-2
• OA-6129E
• Antibiotic OA 6129E
• DTXSID301005925
• (2S,3S,5R,6R)-3-[2-[3-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]propanoylamino]ethylsulfanyl]-6-(2-hydroxypropan-2-yl)-7-oxo-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 1-Azabicyclo(3.2.0)heptane-2-carboxylic acid, 3-((2-((3-((2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino)-1-oxopropyl)amino)ethyl)thio)-6-(1-hydroxy-1-methylethyl)-7-oxo-, (2S-(2alpha,3alpha(S*),5alpha,6beta))-
• 6-(2-Hydroxypropan-2-yl)-3-{[2-({1-hydroxy-3-[(1,2,4-trihydroxy-3,3-dimethylbutylidene)amino]propylidene}amino)ethyl]sulfanyl}-7-oxo-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• OA 6129E
• Antibiotic OA-6129E
• 6-(1-Hydroxy-1-methyl)ethyl-7-oxo-3-(pantetheinyl)-1-azabicyclo(3.2.0)heptane-2-carboxylic acid

• Inchi： 1S/C21H35N3O8S/c1-20(2,10-25)16(27)17(28)23-6-5-13(26)22-7-8-33-12-9-11-14(21(3,4)32)18(29)24(11)15(12)19(30)31/h11-12,14-16,25,27,32H,5-10H2,1-4H3,(H,22,26)(H,23,28)(H,30,31)/t11-,12+,14+,15-,16+/m1/s1
• InChI Key： NSMABMGRXUKVDE-IVCRCZCHSA-N
• SMILES： S(CCNC(CCNC([C@@H](C(C)(C)CO)O)=O)=O)[C@@H]1[C@H](C(=O)O)N2C([C@@H](C(C)(C)O)[C@H]2C1)=O

Computed Properties

• Exact Mass: 489.21448626g/mol
• Monoisotopic Mass: 489.21448626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 202Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Thienamycins